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Compound of Interest

Compound Name: Levofloxacin lactate

Cat. No.: B1675103 Get Quote

Technical Support Center: Levofloxacin Lactate
Intravenous Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to prevent the precipitation of levofloxacin lactate in intravenous (IV) solutions.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of levofloxacin lactate precipitation in IV solutions?

A1: Levofloxacin lactate precipitation is primarily influenced by several physicochemical

factors. The most critical factors include the pH of the solution, the presence of multivalent

cations, and the type of intravenous diluent used. Levofloxacin's solubility is highly dependent

on pH.[1][2][3] Additionally, levofloxacin can form chelation compounds with metal ions, leading

to precipitation.[4]

Q2: At what pH is levofloxacin most and least soluble?

A2: Levofloxacin is an amphoteric compound, meaning it has both acidic and basic properties,

which makes its solubility pH-dependent.[1][2][3] Its solubility is high in acidic conditions. As the

pH increases, its solubility changes.[1][5] Specifically, levofloxacin's solubility is reported to be

100 mg/mL at a pH range of 0.6 to 5.8.[5] It reaches a maximum solubility of 272 mg/mL at a
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pH of 6.7, and above this pH, the solubility decreases to a minimum of 50 mg/mL at pH 6.9.[5]

Studies have shown that the solubility of levofloxacin hemihydrate increases with a decreasing

pH in the range of 3.0 to 8.0.[1][2][3]

Q3: Which intravenous fluids are compatible with levofloxacin lactate?

A3: Levofloxacin is compatible with a range of common intravenous fluids. These include 0.9%

sodium chloride (normal saline), 5% dextrose in water (D5W), and 5% dextrose in lactated

Ringer's solution.[6]

Q4: Are there any intravenous fluids or additives that are known to be incompatible with

levofloxacin lactate?

A4: Yes, certain solutions and additives are incompatible with levofloxacin and can cause

precipitation. Levofloxacin should not be mixed with solutions containing multivalent cations

such as magnesium and zinc.[4][6] It is also incompatible with sodium bicarbonate and

mannitol.[6] Precipitation has been observed when levofloxacin is mixed with 20% mannitol

injection and 5% sodium bicarbonate injection under certain storage conditions.[7]

Q5: Can levofloxacin be co-administered with other drugs?

A5: It is generally recommended that levofloxacin should not be admixed with other drugs or

infused simultaneously through the same tubing.[6] If the same IV line must be used, it should

be flushed before and after the administration of other medications.[6] Levofloxacin can interact

with a number of other medications, and co-administration can increase the risk of adverse

effects or reduce the efficacy of the antibiotic.[8][9][10]

Troubleshooting Guide
Issue: I observed a white precipitate after diluting levofloxacin lactate in my IV solution.
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Potential Cause Troubleshooting Steps

Incorrect IV Diluent

Ensure you are using a compatible IV fluid such

as 0.9% Sodium Chloride, 5% Dextrose in

Water, or 5% Dextrose and Lactated Ringer's.[6]

Avoid using incompatible solutions like 20%

mannitol or 5% sodium bicarbonate.[7]

pH of the Final Solution

The pH of the final admixture may be outside

the optimal solubility range for levofloxacin.

Measure the pH of the final solution. The

solubility of levofloxacin is significantly affected

by pH.[1][5]

Co-administration with Incompatible Drugs

If other drugs were added to the IV bag or

administered through the same line, an

interaction may have occurred. Levofloxacin is

known to be incompatible with drugs containing

multivalent cations.[4][6] Do not admix

levofloxacin with other medications.[6]

Concentration of Levofloxacin

While less common with standard protocols,

ensure the final concentration of levofloxacin

does not exceed its solubility limit in the chosen

diluent at the given temperature and pH.

Data Presentation
Table 1: pH-Dependent Solubility of Levofloxacin Hemihydrate
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pH Solubility (mg/mL)

3.0 70.66 ± 0.43

4.0 65.40 ± 0.56

5.0 57.55 ± 0.32

6.0 51.07 ± 0.44

7.0 49.66 ± 0.17

8.0 44.39 ± 0.18

Data from a study on the pH-solubility profile of levofloxacin hemihydrate.[1]

Experimental Protocols
Protocol 1: Assessment of Physical Compatibility of Levofloxacin with an Intravenous Fluid

1. Objective: To determine the physical compatibility of levofloxacin lactate with a selected

intravenous fluid.

2. Materials:

Levofloxacin lactate for injection
Selected intravenous fluid (e.g., 0.9% Sodium Chloride)
Sterile vials or IV bags
pH meter
Turbidimeter
Light microscope
High-Performance Liquid Chromatography (HPLC) system

3. Methodology:

Preparation of Admixtures:

Aseptically prepare admixtures of levofloxacin lactate in the selected intravenous fluid at
the desired concentration (e.g., 5 mg/mL).
Prepare a control sample of the intravenous fluid without levofloxacin.
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Initial Evaluation:

Immediately after preparation, visually inspect all samples for any signs of precipitation, color
change, or gas formation.
Measure the initial pH and turbidity of each sample.

Incubation:

Store the prepared admixtures under specified conditions (e.g., room temperature,
refrigerated).

Time-Point Evaluations:

At predetermined time points (e.g., 0, 1, 4, 8, 24 hours), repeat the visual inspection, pH
measurement, and turbidity measurement.

Microscopic Examination:

At each time point, place a drop of the admixture on a microscope slide and examine for the
presence of crystals or particulate matter.

Chemical Stability (Optional but Recommended):

Use a stability-indicating HPLC method to determine the concentration of levofloxacin at
each time point to ensure no significant degradation has occurred.

Protocol 2: High-Throughput Screening for Levofloxacin Precipitation Potential

1. Objective: To rapidly screen for potential precipitation of levofloxacin when mixed with

various solutions or drug formulations.

2. Materials:

Levofloxacin lactate stock solution
A library of test solutions (e.g., different IV fluids, solutions of co-administered drugs)
96-well microplates
Automated liquid handler (optional)
Plate reader with turbidity measurement capabilities

3. Methodology:
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Plate Preparation:

In each well of a 96-well plate, add a specific volume of the test solutions.

Addition of Levofloxacin:

Add a predetermined volume of the levofloxacin lactate stock solution to each well to
achieve the final desired concentration.

Incubation and Mixing:

Briefly agitate the plate to ensure thorough mixing.
Incubate the plate at a controlled temperature.

Turbidity Measurement:

Measure the absorbance (turbidity) of each well at a suitable wavelength (e.g., 650 nm) at
initial and subsequent time points.

Data Analysis:

An increase in turbidity over time indicates precipitation. Compare the turbidity of test wells
to control wells (levofloxacin in a known compatible diluent).

Visualizations

Factors Influencing Levofloxacin Precipitation Precipitation Mechanisms
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Click to download full resolution via product page

Caption: Logical relationship of factors leading to levofloxacin precipitation.
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Caption: Experimental workflow for assessing physical compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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